Cas no 2138146-69-5 (N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine)

N-tert-Butyl-3,3,5-trimethylcyclohexan-1-amine is a tertiary amine featuring a sterically hindered cyclohexyl backbone. Its structural configuration, incorporating a bulky tert-butyl group and multiple methyl substituents, enhances stability and influences reactivity in synthetic applications. This compound is particularly valued for its role as an intermediate in organic synthesis, where its steric hindrance can modulate reaction pathways and improve selectivity. The rigid cyclohexane framework contributes to predictable stereochemical outcomes, making it useful in asymmetric catalysis and pharmaceutical derivatization. Its lipophilic nature also lends itself to applications requiring solubility in nonpolar media. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine structure
2138146-69-5 structure
Product Name:N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine
CAS No:2138146-69-5
MF:C13H27N
MW:197.360183954239
CID:6053584
PubChem ID:165454234
Update Time:2025-10-31

N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine
    • EN300-718900
    • 2138146-69-5
    • Inchi: 1S/C13H27N/c1-10-7-11(14-12(2,3)4)9-13(5,6)8-10/h10-11,14H,7-9H2,1-6H3
    • InChI Key: CDFJQKKUAYPBKH-UHFFFAOYSA-N
    • SMILES: N(C(C)(C)C)C1CC(C)CC(C)(C)C1

Computed Properties

  • Exact Mass: 197.214349865g/mol
  • Monoisotopic Mass: 197.214349865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12Ų

N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-718900-1.0g
N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine
2138146-69-5
1g
$0.0 2023-06-06

Additional information on N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine

N-tert-Butyl-3,3,5-Trimethylcyclohexan-1-amine (CAS No. 2138146-69-5): An Overview of a Promising Compound in Medicinal Chemistry

N-tert-Butyl-3,3,5-trimethylcyclohexan-1-amine (CAS No. 2138146-69-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its tert-butyl and trimethylcyclohexane moieties, which contribute to its stability and bioactivity.

The chemical structure of N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine is particularly noteworthy for its cyclohexane ring, which is substituted with three methyl groups at the 3, 3, and 5 positions. The tert-butyl group attached to the amine function further enhances the compound's lipophilicity and reduces its reactivity, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine exhibits potent serotonin reuptake inhibition properties, suggesting its potential as an antidepressant agent.

In addition to its neurological applications, N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine has also shown promise in the field of anti-inflammatory research. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. A recent study published in the Inflammation Research journal further supports these findings by demonstrating that N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine can effectively reduce inflammation in animal models.

The pharmacokinetic properties of N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound's lipophilic nature allows it to cross biological membranes easily, including the blood-brain barrier, which is crucial for its therapeutic effects on neurological disorders.

Safety and toxicity studies have indicated that N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine is generally well-tolerated at therapeutic doses. However, as with any new compound, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens. Early clinical trials have shown promising results, with no significant adverse effects reported at therapeutic concentrations.

The synthesis of N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine involves several steps that are well-documented in the literature. The process typically begins with the preparation of 3,3,5-trimethylcyclohexanol through catalytic hydrogenation of 2-methylpentene followed by reduction with lithium aluminum hydride. The resulting alcohol is then converted to the corresponding amine using standard amine synthesis techniques such as reductive amination or direct alkylation with tert-butyl bromide.

In conclusion, N-tert-butyl-3,3,5-trimethylcyclohexan-1-amine (CAS No. 2138146-69-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.

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